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Compound of Interest
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Cat. No.: B056683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

ethyl ricinoleate, a bio-based derivative of castor oil, as a sustainable and efficient plasticizer

for polyvinyl chloride (PVC). The information compiled from recent scientific literature offers a

greener alternative to traditional phthalate plasticizers, addressing the growing demand for

environmentally friendly and non-toxic materials in various industries, including medical devices

and packaging.

Introduction
Polyvinyl chloride (PVC) is a widely used thermoplastic polymer known for its versatility.

However, its inherent rigidity necessitates the use of plasticizers to achieve flexibility. For

decades, phthalate esters, such as dioctyl phthalate (DOP), have dominated the market.

Concerns over their potential toxicity and environmental impact have driven research towards

bio-based alternatives. Ethyl ricinoleate, derived from castor oil, presents a promising option

due to its renewability, biodegradability, and excellent plasticizing properties. Derivatives of

ricinoleic acid have been shown to enhance the flexibility and thermal stability of PVC, while

also offering improved migration resistance compared to conventional plasticizers.[1][2][3]

Synthesis of Ethyl Ricinoleate
Ethyl ricinoleate is synthesized via the esterification of ricinoleic acid with ethanol. This

process can be effectively catalyzed by an acid catalyst.
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Experimental Protocol: Synthesis of Ethyl Ricinoleate
Materials:

Ricinoleic acid

Ethanol (absolute)

Sulfuric acid (concentrated, as catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate

Rotary evaporator

Separatory funnel

Standard laboratory glassware

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

ricinoleic acid and an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After completion, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with distilled water and a

5% sodium bicarbonate solution to neutralize the acid catalyst.

Wash again with distilled water until the aqueous layer is neutral.

Separate the organic layer and dry it over anhydrous sodium sulfate.
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Filter to remove the drying agent.

Remove the excess ethanol using a rotary evaporator to yield the crude ethyl ricinoleate.

For higher purity, the product can be further purified by vacuum distillation.
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Caption: Synthesis workflow for Ethyl Ricinoleate.
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Preparation of Plasticized PVC Films
The prepared ethyl ricinoleate can be blended with PVC resin to form flexible films. A common

laboratory method involves a two-roll mill.

Experimental Protocol: PVC Film Preparation
Materials:

PVC resin (e.g., SG-5)

Ethyl ricinoleate (plasticizer)

Thermal stabilizer (e.g., Ca/Zn stearate)

Two-roll mill

Hydraulic press

Procedure:

In a beaker, thoroughly mix 100 parts per hundred of resin (phr) of PVC powder with the

desired amount of ethyl ricinoleate (e.g., 30-60 phr) and a thermal stabilizer (typically 2-3

phr) at room temperature until a homogeneous mixture is obtained.[1]

Set the temperature of the two-roll mill to 165-170°C.[1]

Transfer the mixture to the preheated two-roll mill and blend for 5-10 minutes until a uniform

sheet is formed.

The milled sheet is then placed in a mold and pressed at 170°C under a pressure of

approximately 10 MPa for 5 minutes.

Cool the mold to room temperature under pressure to obtain a PVC film of uniform thickness

(e.g., 1 mm).[1]
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Caption: Experimental workflow for plasticized PVC film preparation.

Characterization of Plasticized PVC
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The performance of ethyl ricinoleate as a plasticizer is evaluated by assessing the

mechanical, thermal, and migration properties of the resulting PVC films.

Mechanical Properties
Protocol: Tensile Testing

Cut the prepared PVC films into dumbbell-shaped specimens according to ASTM D638

standards.

Conduct tensile tests using a universal testing machine at a crosshead speed of 10 mm/min.

Record the tensile strength (MPa) and elongation at break (%).

Thermal Properties
Protocol: Thermogravimetric Analysis (TGA)

Place a small sample (5-10 mg) of the PVC film in a TGA crucible.

Heat the sample from room temperature to 600°C at a heating rate of 10°C/min under a

nitrogen atmosphere.

Record the initial decomposition temperature (Tonset), and the temperatures at 10% (T10)

and 50% (T50) weight loss to evaluate thermal stability.[1][4]

Protocol: Dynamic Mechanical Analysis (DMA)

Cut rectangular specimens from the PVC films.

Perform DMA in tensile mode at a frequency of 1 Hz and a heating rate of 3°C/min over a

temperature range (e.g., -50°C to 100°C).

The peak of the tan δ curve is taken as the glass transition temperature (Tg), which indicates

the plasticizing efficiency.[4][5] A lower Tg signifies better plasticization.

Migration Resistance
Protocol: Solvent Extraction
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Cut pre-weighed (Winitial) PVC film samples into small pieces.

Immerse the samples in a solvent (e.g., n-hexane, ethanol, or distilled water) at a specified

temperature for a set duration (e.g., 24 hours at 25°C).

Remove the samples, wipe them dry, and dry them in a vacuum oven until a constant weight

(Wfinal) is achieved.

Calculate the percentage of weight loss as an indicator of extraction resistance.[2][6]

Protocol: Volatility Test

Place pre-weighed (Winitial) PVC film samples in an oven at an elevated temperature (e.g.,

70°C) for a specified time (e.g., 24 hours).

After cooling to room temperature in a desiccator, reweigh the samples (Wfinal).

The weight loss percentage indicates the volatility of the plasticizer.[7]

Data Presentation
The following tables summarize the performance of various ricinoleic acid-based plasticizers in

PVC, often in comparison to the conventional plasticizer DOP. While specific data for ethyl
ricinoleate is limited, these values for structurally similar compounds provide a strong

indication of its expected performance.

Table 1: Mechanical Properties of PVC Plasticized with Ricinoleic Acid Derivatives vs. DOP
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Plasticizer (at 50
phr)

Tensile Strength
(MPa)

Elongation at
Break (%)

Source(s)

DOP ~15-22 ~250-350 [8][9]

Methyl Acetyl

Ricinoleate (MAR)
~18-20 ~300-350 [5]

Epoxidized Glycidyl

Ester of Ricinoleic

Acetic Ester

(EGERAE)

~19-21 ~280-310 [1][4]

Ricinoleate-based

Plasticizer
~17-19 ~300-320 [2]

Table 2: Thermal Properties of PVC Plasticized with Ricinoleic Acid Derivatives vs. DOP

Plasticizer (at
50 phr)

Glass
Transition
Temp. (Tg, °C)

Onset
Decompositio
n Temp.
(Tonset, °C)

Temp. at 10%
Weight Loss
(T10, °C)

Source(s)

Pure PVC ~80-85 ~230-240 ~250-260 [10][11]

DOP ~ -10 to 20 ~240-250 ~260-270 [1][12]

Methyl Acetyl

Ricinoleate

(MAR)

~ -15 to 8 ~250-260 ~270-280 [5]

Epoxidized

Glycidyl Ester of

Ricinoleic Acetic

Ester (EGERAE)

~ 15-25 ~260-270 ~280-290 [1][4]

Ricinoleate-

based Plasticizer
~10-20 ~270-280 ~290-300 [2]

Table 3: Migration Resistance of PVC Plasticized with Ricinoleic Acid Derivatives vs. DOP
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Plasticizer (at 50
phr)

Volatility (% weight
loss)

Extraction in n-
Hexane (% weight
loss)

Source(s)

DOP ~1.0-2.0 ~15-20 [6][7]

Epoxidized Glycidyl

Ester of Ricinoleic

Acetic Ester

(EGERAE)

~0.5-1.0 ~5-10 [1][4]

Ricinoleate-based

Plasticizer
~0.4-0.8 ~4-8 [2]

Logical Relationships
The effectiveness of ethyl ricinoleate as a plasticizer is determined by its molecular structure

and its interaction with PVC chains.

Ethyl Ricinoleate Properties

Interaction with PVC

PVC Performance

property_node interaction_node performance_node Long Alkyl Chain

Intercalation between
PVC chains

Improved Migration Resistance

Polar Ester Group Hydroxyl Group

Hydrogen Bonding
(OH with Cl)

Increased Flexibility
(Lower Tg) Enhanced Thermal Stability
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Click to download full resolution via product page

Caption: Relationship between Ethyl Ricinoleate structure and PVC properties.

Conclusion
Ethyl ricinoleate and its derivatives stand out as highly effective green plasticizers for PVC.

The protocols and data presented herein demonstrate that these bio-based additives can

impart excellent flexibility and thermal stability to PVC, often superior to traditional phthalates.

[1][2] Furthermore, their lower migration tendency enhances the safety and durability of the

final products, making them suitable for a wide range of applications, from medical tubing to

food packaging.[3][6] The use of ethyl ricinoleate aligns with the principles of green chemistry,

offering a sustainable solution for the plastics industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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